N,N'-Bis[2-(4-chloro-phenyl)-ethyl]-3,4,9,10-perylene dicarboximide

• IUPAC Name: 7,18-bis[2-(4-chlorophenyl)ethyl]-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone
• InChI: InChI=1S/C40H24Cl2N2O4/c41-23-5-1-21(2-6-23)17-19-43-37(45)29-13-9-25-27-11-15-31-36-32(40(48)44(39(31)47)20-18-22-3-7-24(42)8-4-22)16-12-28(34(27)36)26-10-14-30(38(43)46)35(29)33(25)26/h1-16H,17-20H2
• InChI Key: QSDATNMVYLQQKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCN2C(=O)C3=C4C(=CC=C5C4=C(C=C3)C6=C7C5=CC=C8C7=C(C=C6)C(=O)N(C8=O)CCC9=CC=C(C=C9)Cl)C2=O)Cl
• Molecular Formula: C40H24Cl2N2O4
• Molecular Weight: 667.5 g/mol

Description

“N,N’-Bis[2-(4-chloro-phenyl)-ethyl]-3,4,9,10-perylene dicarboximide” is a perylene dicarboximide derivative. Perylene dicarboximides are a class of organic compounds known for their high thermal and photochemical stability, and their strong absorption and fluorescence emission in the visible region of the light spectrum. They are used in a variety of applications, including organic electronics and fluorescent dyes.

Chemical Reactions Analysis

Perylene dicarboximides are generally stable and do not undergo many reactions. They can participate in reactions typical of imides and aromatic compounds, such as acylation or halogenation.

Future Directions

Perylene dicarboximides and their derivatives are a topic of ongoing research, particularly in the field of organic electronics. Future research may focus on developing new derivatives with tailored electronic properties, or exploring new applications for these compounds.